Cas no 1860213-27-9 (1-Hexene, 4-(chloromethyl)-6-(ethylthio)-)

• Product Name: 1-Hexene, 4-(chloromethyl)-6-(ethylthio)-
• CAS No: 1860213-27-9
• MF: C₉H₁₇ClS
• MW: 192.749280691147
• CID: 5285050
• PubChem ID: 165606463
• Update Time: 2025-08-03

1-Hexene, 4-(chloromethyl)-6-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-6-(ethylsulfanyl)hex-1-ene
• 1860213-27-9
• EN300-677032
• 1-Hexene, 4-(chloromethyl)-6-(ethylthio)-

• Inchi： 1S/C9H17ClS/c1-3-5-9(8-10)6-7-11-4-2/h3,9H,1,4-8H2,2H3
• InChI Key： WAIDMRTVYARNQS-UHFFFAOYSA-N
• SMILES： C=CCC(CCl)CCSCC

Computed Properties

• Exact Mass: 192.0739494g/mol
• Monoisotopic Mass: 192.0739494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 256.1±33.0 °C(Predicted)

Additional information on 1-Hexene, 4-(chloromethyl)-6-(ethylthio)-

Comprehensive Guide to 1-Hexene, 4-(chloromethyl)-6-(ethylthio)- (CAS No. 1860213-27-9): Properties, Applications, and Market Insights

1-Hexene, 4-(chloromethyl)-6-(ethylthio)- (CAS No. 1860213-27-9) is a specialized organic compound that has garnered significant attention in the chemical industry due to its unique structural features and versatile applications. This compound belongs to the class of substituted hexenes, characterized by the presence of a chloromethyl group at the 4-position and an ethylthio group at the 6-position. Its molecular formula and exact weight make it a valuable intermediate in synthetic chemistry, particularly in the development of fine chemicals and specialty materials.

The growing interest in 1-Hexene derivatives is driven by their role in advanced material synthesis and pharmaceutical research. Researchers and manufacturers are increasingly exploring the potential of 4-(chloromethyl)-6-(ethylthio)-1-hexene due to its reactivity and ability to participate in various chemical transformations. The compound's unique combination of functional groups allows for selective modifications, making it a preferred choice for custom synthesis projects.

From a chemical properties perspective, 1-Hexene, 4-(chloromethyl)-6-(ethylthio)- exhibits specific physical characteristics that influence its handling and applications. The compound typically appears as a clear to pale yellow liquid at room temperature, with solubility properties that vary depending on the solvent system. Its stability profile and storage requirements are crucial considerations for industrial users, particularly when planning large-scale synthesis or long-term storage.

In terms of industrial applications, CAS 1860213-27-9 finds use in several cutting-edge areas. The material science sector utilizes this compound as a building block for advanced polymers with tailored properties. The presence of both chloromethyl and ethylthio functionalities enables the creation of novel polymeric architectures with potential applications in specialty coatings and functional materials. Additionally, the pharmaceutical industry explores this compound as a potential intermediate in drug discovery programs, particularly for target molecules requiring specific sulfur-containing moieties.

The current market trends for 4-(chloromethyl)-6-(ethylthio)-1-hexene reflect the broader demand for specialty chemicals in research and development. With increasing investment in material innovation and pharmaceutical R&D, the demand for such tailored intermediates continues to grow. Industry reports suggest a steady increase in procurement inquiries for 1-Hexene derivatives, particularly from academic research institutions and specialty chemical manufacturers.

Quality control and analytical characterization of 1-Hexene, 4-(chloromethyl)-6-(ethylthio)- are critical aspects for potential users. Standard analytical techniques including GC-MS, HPLC, and NMR spectroscopy are typically employed to verify the compound's purity and identity. These quality assurance measures ensure that researchers and industrial users receive material that meets their specific requirements for synthetic applications.

Environmental and safety considerations for handling CAS 1860213-27-9 follow standard laboratory protocols for organic compounds. While not classified under stringent regulatory categories, proper personal protective equipment and adequate ventilation are recommended when working with this chemical. The compound's Material Safety Data Sheet provides detailed handling instructions that users should review prior to working with the material.

The synthesis and production of 4-(chloromethyl)-6-(ethylthio)-1-hexene involve specialized organic chemistry techniques. Manufacturers typically employ multi-step synthetic routes that require careful control of reaction conditions to achieve optimal yields and purity. Recent advances in synthetic methodology have improved the efficiency of producing this compound, making it more accessible to the research community.

Future research directions for 1-Hexene, 4-(chloromethyl)-6-(ethylthio)- are likely to focus on expanding its utility in novel applications. Areas such as green chemistry and sustainable material development may benefit from further exploration of this compound's reactivity and potential as a building block for environmentally friendly materials. The compound's unique structural features position it well for innovation in these growing fields.

For researchers and procurement specialists seeking CAS 1860213-27-9, it's important to work with reputable suppliers who can provide comprehensive technical support and documentation. The availability of this specialty chemical varies among suppliers, with some offering custom synthesis services to meet specific research needs. Proper storage conditions and handling recommendations should be obtained from the supplier to ensure material integrity.

In conclusion, 1-Hexene, 4-(chloromethyl)-6-(ethylthio)- represents an important specialty chemical with diverse applications in research and industry. Its unique structural features and reactivity profile make it a valuable tool for synthetic chemists and material scientists. As research continues to uncover new applications for this compound, its importance in advanced chemical synthesis is expected to grow, supporting innovation across multiple scientific disciplines.